Cas no 338422-15-4 (1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene)

• Product Name: 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene
• CAS No: 338422-15-4
• MF: C₂₂H₁₈ClNO₂S₂
• MW: 427.966822147369
• CID: 5013502
• Update Time: 2025-07-10

1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene Chemical and Physical Properties

Names and Identifiers

• [1,3-bis(phenylsulfanyl)propan-2-ylidene]amino 4-chlorobenzoate
• 1-chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene
• 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene

• Inchi： 1S/C22H18ClNO2S2/c23-18-13-11-17(12-14-18)22(25)26-24-19(15-27-20-7-3-1-4-8-20)16-28-21-9-5-2-6-10-21/h1-14H,15-16H2
• InChI Key： OUAUNVUXZGVRPX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O/N=C(\CSC2C=CC=CC=2)/CSC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 427.047
• Monoisotopic Mass: 427.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 89.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene

Introduction to 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene (CAS No. 338422-15-4)

1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene, identified by its CAS number 338422-15-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The structural complexity of 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene lies in its multifaceted functional groups, which include chloro, carbonyl, and amino substituents, as well as the presence of two phenylsulfanyl moieties. These features contribute to its unique chemical properties and potential biological interactions. The compound's molecular framework suggests that it may interact with various biological targets, making it a valuable candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The structural motifs present in 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene align well with the requirements for such inhibitors. For instance, the amino and carbonyl groups can potentially form hydrogen bonds with key residues in protein targets, while the chloro substituent may enhance binding affinity through electrostatic interactions.

The presence of multiple phenylsulfanyl groups in the molecule suggests that it may exhibit significant lipophilicity, which is often a desirable property for oral bioavailability. Additionally, the ethylidene bridge connecting the two phenylsulfanyl groups introduces a rigid planar structure, which can be crucial for optimal binding to biological targets. These structural features make 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene a compelling candidate for further investigation in medicinal chemistry.

In the context of current research, there is a particular focus on developing inhibitors that modulate enzyme activity by targeting their active sites. The structural design of 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene aligns with this objective. The compound's ability to interact with enzymes through multiple binding interactions makes it a potential lead compound for the development of new drugs. For example, it could be designed to inhibit kinases or other enzymes that are overactive in diseases such as cancer.

The synthesis of 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene involves several sophisticated organic transformations. The introduction of the chloro group at the para position of the benzene ring and the subsequent functionalization of the ethylidene bridge require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are likely employed to achieve high yields and purity.

The pharmacological evaluation of 1-Chloro-4-{[({2-(phenylsulfanyl)-1-[(phenylsulfanyl)methyl]ethylidene}amino)oxy]carbonyl}benzene is an ongoing process that involves both in vitro and in vivo studies. In vitro assays are conducted to assess its interaction with potential biological targets, such as enzymes and receptors, while in vivo studies provide insights into its pharmacokinetic properties and therapeutic efficacy. These studies are essential for determining whether the compound has the potential to become a viable drug candidate.

The latest research trends indicate that there is significant interest in developing drugs that target multiple disease pathways simultaneously. This approach, known as polypharmacology, has shown promise in treating complex diseases such as cancer and inflammation. The multifaceted nature of 1-Chloro-4-{[({2-(